Cas no 1601130-21-5 (N-methyl-2-(methylamino)-N-(pent-4-en-1-yl)acetamide)

• Product Name: N-methyl-2-(methylamino)-N-(pent-4-en-1-yl)acetamide
• CAS No: 1601130-21-5
• MF: C₉H₁₈N₂O
• MW: 170.252022266388
• CID: 6014813
• PubChem ID: 115740353
• Update Time: 2025-06-12

N-methyl-2-(methylamino)-N-(pent-4-en-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-methyl-2-(methylamino)-N-(pent-4-en-1-yl)acetamide
• 1601130-21-5
• EN300-1290979

• Inchi： 1S/C9H18N2O/c1-4-5-6-7-11(3)9(12)8-10-2/h4,10H,1,5-8H2,2-3H3
• InChI Key： DHJKGEMSYGHTCO-UHFFFAOYSA-N
• SMILES： O=C(CNC)N(C)CCCC=C

Computed Properties

• Exact Mass: 170.141913202g/mol
• Monoisotopic Mass: 170.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 32.3Ų

Additional information on N-methyl-2-(methylamino)-N-(pent-4-en-1-yl)acetamide

Introduction to N-methyl-2-(methylamino)-N-(pent-4-en-1-yl)acetamide (CAS No. 1601130-21-5)

N-methyl-2-(methylamino)-N-(pent-4-en-1-yl)acetamide, a compound with the chemical formula C₁₁H₁₈N₂O, is a significant molecule in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 1601130-21-5, has garnered attention due to its structural complexity and potential biological activities. The presence of multiple functional groups, including an amide bond, a secondary amine, and an alkene moiety, makes it a versatile intermediate in the synthesis of more complex molecules.

The N-methyl-2-(methylamino)-N-(pent-4-en-1-yl)acetamide structure is particularly intriguing because it combines elements that are commonly found in bioactive natural products and drug candidates. The pent-4-enyl group, a substituted alkene, introduces a degree of lipophilicity that can be crucial for membrane permeability and binding affinity. Meanwhile, the amide and secondary amine functionalities provide sites for hydrogen bonding and interactions with biological targets. These features make it a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been growing interest in the development of novel compounds with enhanced pharmacological properties. The CAS no 1601130-21-5 identifier ensures that researchers can reliably access and reference this compound in their studies. One of the most exciting aspects of N-methyl-2-(methylamino)-N-(pent-4-en-1-yl)acetamide is its potential as a building block for more complex molecules. For instance, its amide group can be readily modified through various chemical reactions, such as coupling with carboxylic acids or aldehydes, to create peptidomimetics or other bioactive scaffolds.

The synthesis of this compound has been optimized for efficiency and yield, making it accessible for large-scale applications. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the desired framework with high precision. These methods not only improve the overall yield but also minimize unwanted byproducts, ensuring that the final product is pure and suitable for further biological testing.

Recent studies have highlighted the importance of structural diversity in drug discovery programs. The N-methyl-2-(methylamino)-N-(pent-4-en-1-yl)acetamide molecule exemplifies this principle by incorporating multiple pharmacophoric elements into a single scaffold. This approach has led to the identification of several lead compounds with promising biological activity against various targets. For example, derivatives of this compound have shown potential in inhibiting enzymes involved in inflammatory pathways or in modulating neurotransmitter receptors.

The role of computational chemistry in the design and optimization of such molecules cannot be overstated. Molecular modeling techniques have been used to predict the binding modes of N-methyl-2-(methylamino)-N-(pent-4-en-1-yl)acetamide to potential biological targets. These predictions have guided synthetic efforts by identifying key interactions that need to be optimized for enhanced potency and selectivity. Additionally, virtual screening methods have been employed to rapidly identify analogs with improved properties.

In conclusion, N-methyl-2-(methylamino)-N-(pent-4-en-1-yl)acetamide (CAS no 1601130-21-5) represents a valuable asset in the pharmaceutical chemist's toolkit. Its unique structural features and synthetic accessibility make it an excellent candidate for further exploration in drug discovery. As research continues to uncover new biological targets and mechanisms of action, compounds like this one will play an increasingly important role in the development of next-generation therapeutics.